Cas no 2228480-40-6 (3-(3-bromo-5-methylthiophen-2-yl)oxy-3-methylazetidine)

• Product Name: 3-(3-bromo-5-methylthiophen-2-yl)oxy-3-methylazetidine
• CAS No: 2228480-40-6
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 5992633
• PubChem ID: 165689660
• Update Time: 2025-07-18

3-(3-bromo-5-methylthiophen-2-yl)oxy-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylthiophen-2-yl)oxy-3-methylazetidine
• 2228480-40-6
• EN300-1917297
• 3-[(3-bromo-5-methylthiophen-2-yl)oxy]-3-methylazetidine

• Inchi： 1S/C9H12BrNOS/c1-6-3-7(10)8(13-6)12-9(2)4-11-5-9/h3,11H,4-5H2,1-2H3
• InChI Key： WTXJSVANFJAVIO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1OC1(C)CNC1

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(3-bromo-5-methylthiophen-2-yl)oxy-3-methylazetidine

Introduction to Compound with CAS No. 2228480-40-6 and Product Name: 3-(3-bromo-5-methylthiophen-2-yl)oxy-3-methylazetidine

The compound with the CAS number 2228480-40-6 and the product name 3-(3-bromo-5-methylthiophen-2-yl)oxy-3-methylazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure incorporates a thiophene ring, which is a key pharmacophore in many bioactive molecules, alongside a methylazetidine moiety that contributes to its distinctive chemical properties.

Recent research in the domain of heterocyclic compounds has highlighted the importance of thiophene derivatives in the design of novel therapeutic agents. The presence of a bromo substituent at the 3-position of the thiophene ring enhances the electrophilicity of the molecule, making it a valuable intermediate for further functionalization. This feature is particularly relevant in modern synthetic strategies where cross-coupling reactions are commonly employed to construct complex molecular architectures.

The 3-methylazetidine component of the compound adds another layer of complexity, offering opportunities for diverse chemical transformations. Azetidine rings are known for their ability to mimic certain biological functionalities, making them attractive for designing molecules that can interact with biological targets. The combination of these structural elements suggests that 3-(3-bromo-5-methylthiophen-2-yl)oxy-3-methylazetidine could serve as a versatile building block in the synthesis of pharmacologically active compounds.

In the context of contemporary pharmaceutical research, there is a growing interest in developing small molecules that exhibit both efficacy and selectivity. The structural features of this compound, including its aromatic thiophene ring and heterocyclic azetidine core, position it as a promising candidate for further investigation. Studies have begun to explore its potential as an intermediate in the synthesis of more complex molecules, with particular focus on its reactivity in various organic transformations.

One of the most compelling aspects of this compound is its potential utility in medicinal chemistry. The bromo and methylthiol groups provide handles for further derivatization, enabling chemists to tailor the molecule's properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions could be employed to introduce additional functional groups at strategic positions within the molecule. Such modifications could enhance its binding affinity to biological targets or improve its metabolic stability.

The azetidine ring itself is a subject of intense interest due to its structural similarity to certain natural products and bioactive peptides. This similarity has led to investigations into its potential as a scaffold for drug discovery. By incorporating this motif into larger molecular frameworks, researchers aim to develop compounds that can modulate biological pathways relevant to various diseases. The presence of both bromine and methyl groups on the thiophene ring further enhances its synthetic utility, providing multiple points for chemical intervention.

Recent advances in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling studies have been instrumental in predicting how it might interact with biological targets, offering insights into its potential pharmacological activity. These computational approaches complement experimental work by providing a rapid and cost-effective means of evaluating different structural modifications.

The synthesis of 3-(3-bromo-5-methylthiophen-2-yl)oxy-3-methylazetidine represents a significant achievement in synthetic organic chemistry. The reaction sequence involves multiple steps, each carefully designed to introduce the desired functional groups while maintaining high yields and purity. Key steps include bromination of the thiophene ring followed by nucleophilic substitution with an azetidine derivative. These transformations highlight the compound's potential as a versatile intermediate in drug development pipelines.

As research continues to uncover new applications for this compound, it is likely that its importance will grow within the pharmaceutical industry. Its unique structural features make it an attractive candidate for further exploration, particularly in areas such as oncology and anti-inflammatory drug discovery. The combination of a bromo-substituted thiophene ring and a methylazetidine moiety provides a rich foundation for designing molecules with enhanced therapeutic potential.

In conclusion, 3-(3-bromo-5-methylthiophen-2-yl)oxy-3-methylazetidine (CAS No. 2228480-40-6) stands out as a promising compound with significant implications for pharmaceutical chemistry. Its structural complexity and diverse functional groups make it an ideal candidate for further synthetic modifications and pharmacological investigations. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.